Cas no 1805906-53-9 (2-Cyano-4-methylphenylpropanal)

• Product Name: 2-Cyano-4-methylphenylpropanal
• CAS No: 1805906-53-9
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• CID: 4794382
• Update Time: 2025-09-24

2-Cyano-4-methylphenylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-methylphenylpropanal

• Inchi： 1S/C11H11NO/c1-8-3-4-11(9(2)7-13)10(5-8)6-12/h3-5,7,9H,1-2H3
• InChI Key： XFTKOPRMEPYNLV-UHFFFAOYSA-N
• SMILES： O=CC(C)C1C=CC(C)=CC=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 228
• XLogP3: 2
• Topological Polar Surface Area: 40.9